Cas no 860301-36-6 (1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine)

• Product Name: 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine
• CAS No: 860301-36-6
• MF: C₁₂H₉BrN₄
• MW: 289.130660772324
• CID: 1094251
• PubChem ID: 58217162
• Update Time: 2025-06-30

1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine
• 3-(5-bromopyridin-3-yl)benzimidazol-5-amine
• SCHEMBL1679342
• 860301-36-6
• 1-(5-bromopyridin-3-yl)-1H-1,3-benzodiazol-6-amine

• Inchi： 1S/C12H9BrN4/c13-8-3-10(6-15-5-8)17-7-16-11-2-1-9(14)4-12(11)17/h1-7H,14H2
• InChI Key： GVLPKZCJIHFAQE-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N1C=NC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 288.00106g/mol
• Monoisotopic Mass: 288.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine

Professional Introduction to 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine (CAS No. 860301-36-6)

1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine is a highly significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological activities. This compound, identified by the CAS number 860301-36-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound combines a pyridine ring with a benzo[d]imidazole core, which is further functionalized with an amine group at the 6-position. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents.

The benzo[d]imidazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. It has been extensively studied for its roles in modulating various cellular processes, including enzyme inhibition and receptor binding. The pyridine ring in this compound adds another layer of complexity, contributing to its interaction with biological targets. Specifically, the 5-Bromopyridin-3-yl substituent enhances the compound's ability to engage with specific enzymes and receptors, thereby influencing its pharmacological profile.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine. Studies have demonstrated that such compounds can exhibit significant activity against a variety of diseases, including cancer, inflammation, and infectious disorders. The amine group at the 6-position of the benzo[d]imidazole ring plays a crucial role in determining the compound's solubility and bioavailability, which are critical factors in drug development.

In particular, research has shown that derivatives of benzo[d]imidazole have potential applications in oncology. The ability of these compounds to inhibit key enzymes involved in tumor growth and progression makes them promising candidates for antitumor therapies. The brominated pyridine moiety further enhances their efficacy by improving binding affinity to target proteins. This has led to numerous studies aimed at synthesizing and optimizing analogs of 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine to improve their pharmacological properties.

The synthesis of 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 5-position of the pyridine ring and the subsequent formation of the benzo[d]imidazole core are critical steps in the synthesis process. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity of the final product.

The pharmacological evaluation of 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine has revealed several interesting findings. In vitro studies have shown that this compound can inhibit the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various disease pathways. Additionally, preclinical studies have indicated that it may have anti-inflammatory properties by modulating cytokine production and immune cell function.

The potential therapeutic applications of this compound extend beyond oncology and inflammation. Research is ongoing to explore its efficacy in treating neurological disorders, where the interaction between benzo[d]imidazole derivatives and central nervous system receptors is being investigated. The unique structural features of 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-amine make it a versatile scaffold for designing drugs that can target multiple disease pathways simultaneously.

In conclusion, 1-(5-Bromopyridin-3-yl)-1H-benzo[d]imidazol-6-am ine (CAS No. 860301-36-6) is a promising compound with significant potential in pharmaceutical applications. Its complex molecular structure and diverse biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in developing novel therapeutic strategies for various diseases.